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An In-depth Technical Guide to the Core Physical and Chemical Properties of Polyglycerol-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of polyglycerol-6 (PG-6), a versatile polyether polyol. The information is curated for

researchers, scientists, and professionals in drug development who are interested in the

application and characterization of this polymer. This document details its structural attributes,

physicochemical parameters, and the experimental protocols used for its analysis.

Chemical Structure and Synthesis
Polyglycerol-6 is a polymer composed of six glycerol units linked by ether bonds.[1][2] Its

structure can vary from linear to highly branched or hyperbranched, which significantly

influences its physical and chemical properties.[1][3] The hyperbranched form adopts a

compact, globular three-dimensional structure with a high density of terminal hydroxyl groups,

whereas the linear form consists of a straightforward, unbranched chain.[1][3]

The synthesis of polyglycerols can be achieved through several methods, including the

condensation polymerization of glycerol, often using alkaline catalysts at high temperatures, or

through the ring-opening multibranching polymerization (ROMBP) of glycidol.[3][4] Controlled

synthesis methods, such as slow monomer addition, have been developed to manage

molecular weight and polydispersity.[3]
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Caption: Impact of PG-6 structure on its key physical and chemical properties.

Physical and Chemical Properties
Polyglycerol-6 is a clear, colorless to light yellow, viscous, and syrupy liquid.[5][6][7] It is

characterized by its hygroscopic nature, miscibility with water, and thermal stability.[5][8] The

multiple hydroxyl groups give the molecule its polarity and serve as reactive sites for chemical

modifications like esterification.[1][5]

General and Chemical Properties
The general chemical identifiers and properties of polyglycerol-6 are summarized below.
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Property Value Source(s)

CAS Number 36675-34-0 [1][3][6]

IUPAC Name

3-[3-[3-[3-[3-(2,3-

dihydroxypropoxy)-2-

hydroxypropoxy]-2-

hydroxypropoxy]-2-

hydroxypropoxy]-2-

hydroxypropoxy]propane-1,2-

diol

[1][5]

Molecular Formula C18H38O13 [1][7]

Molecular Weight 462.5 g/mol [1][3]

Average Molecular Weight ~475 g/mol [6][7]

Hydroxyl Value 959-1080 mg KOH/g [1][6]

Effective Content ≥98.0% [6]

Physical Properties
The key physical properties of polyglycerol-6 are detailed in the following table.
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Property Value Source(s)

Appearance
Clear, colorless to light yellow,

syrupy liquid
[5][6]

Density ~1.361 g/cm³ [9]

Boiling Point 711.9°C at 760 mmHg [9]

Flash Point 384.4°C [9]

Refractive Index ~1.538 [9]

Solubility

Miscible with water; soluble in

methanol, DMSO, DMF.[5][10]

Limited solubility in organic

solvents like acetone,

chloroform, and diethyl ether.

[10][11]

Viscosity

More viscous than glycerol.[5]

Hyperbranched forms exhibit

lower intrinsic viscosity (4–7

mL·g⁻¹) compared to linear

analogs.[1]

Hygroscopicity Strong [5][8]

Experimental Protocols and Characterization
The characterization of polyglycerol-6 involves a combination of chromatographic,

spectroscopic, and thermal analysis techniques to determine its composition, structure, and

purity.

Synthesis of Polyglycerol-6 Esters (General Protocol)
Polyglycerol esters are widely used derivatives. A general protocol for their synthesis involves

the esterification of polyglycerol with fatty acids.

Reactant Charging: A reaction vessel is charged with polyglycerol-6 and an alkaline catalyst

(e.g., 50% sodium hydroxide solution).[12]
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Dehydration: The mixture is heated under vacuum (e.g., to 110-116°C) to remove water.[12]

Esterification: The vacuum is released, and fatty acids (e.g., stearic and palmitic acid) are

added. The reaction is conducted under an inert nitrogen atmosphere at high temperatures

(220-260°C).[12]

Monitoring: The reaction progress is monitored by taking samples to measure the free fatty

acid level.[12]

Stripping: Once the free fatty acid level drops below a target threshold (e.g., <1%), the

mixture is stripped to remove unreacted components.[12]
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Polyglycerol-6 Ester Synthesis
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Characterization Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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